Cas no 1025796-06-8 (7-Methoxyquinoline-2,4(1H,3H)-dione)

• Product Name: 7-Methoxyquinoline-2,4(1H,3H)-dione
• CAS No: 1025796-06-8
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 1084308
• PubChem ID: 59719015
• Update Time: 2025-11-01

7-Methoxyquinoline-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 7-Methoxyquinoline-2,4(1H,3H)-dione
• 7-Methoxy-2,4(1H,3H)-quinolinedione
• SCHEMBL14188937
• 1025796-06-8

• Inchi： 1S/C10H9NO3/c1-14-6-2-3-7-8(4-6)11-10(13)5-9(7)12/h2-4H,5H2,1H3,(H,11,13)
• InChI Key： YDEKTIIFGFOKMY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(CC(NC=2C=1)=O)=O

Computed Properties

• Exact Mass: 191.058243g/mol
• Monoisotopic Mass: 191.058243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 191.18g/mol
• XLogP3: 0.8
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 7-Methoxyquinoline-2,4(1H,3H)-dione

Comprehensive Overview of 7-Methoxyquinoline-2,4(1H,3H)-dione (CAS No. 1025796-06-8)

7-Methoxyquinoline-2,4(1H,3H)-dione, with the CAS number 1025796-06-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the quinoline family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a methoxy group at the 7-position and a dione moiety at the 2,4-positions makes this molecule particularly interesting for researchers exploring novel therapeutic agents and biochemical pathways.

In recent years, the demand for 7-Methoxyquinoline-2,4(1H,3H)-dione has surged due to its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural similarity to naturally occurring quinoline derivatives, which are often associated with antimicrobial, anticancer, and anti-inflammatory properties. The compound's unique chemical structure allows it to interact with various biological targets, making it a promising candidate for further investigation.

One of the most frequently asked questions about 7-Methoxyquinoline-2,4(1H,3H)-dione is its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions, including cyclization and oxidation processes. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure its purity and structural integrity. These methods are critical for researchers who require high-quality samples for their studies.

The pharmacological potential of 7-Methoxyquinoline-2,4(1H,3H)-dione is another hot topic in the scientific community. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory and proliferative diseases. For instance, its interaction with tyrosine kinases and cyclooxygenases has been a focal point of recent research. These findings align with the growing interest in targeted therapies and personalized medicine, which are currently dominating the pharmaceutical landscape.

Another area of interest is the biochemical mechanisms underlying the compound's activity. Researchers are exploring how 7-Methoxyquinoline-2,4(1H,3H)-dione modulates cellular signaling pathways, particularly those related to oxidative stress and apoptosis. These investigations are part of a broader effort to understand the molecular basis of diseases and develop more effective treatments. The compound's ability to influence redox balance and gene expression makes it a valuable tool for such studies.

From an industrial perspective, the scalability of 7-Methoxyquinoline-2,4(1H,3H)-dione production is a key consideration. Manufacturers are optimizing synthetic routes to improve yield and reduce costs, ensuring that the compound remains accessible for research and development. This is particularly important given the increasing demand for quinoline-based compounds in the pharmaceutical and agrochemical sectors.

In conclusion, 7-Methoxyquinoline-2,4(1H,3H)-dione (CAS No. 1025796-06-8) is a versatile and promising compound with wide-ranging applications in modern science. Its unique chemical properties and biological activities make it a subject of ongoing research, particularly in the fields of drug discovery and molecular biology. As scientific understanding of this compound deepens, its potential to contribute to advancements in medicine and biotechnology will likely continue to grow.